Cas no 1172699-35-2 (2-(Aminomethyl)thieno3,2-bthiophene hydrochloride)

• Product Name: 2-(Aminomethyl)thieno3,2-bthiophene hydrochloride
• CAS No: 1172699-35-2
• MF: C₇H₈ClNS₂
• MW: 205.72811794281
• MDL: MFCD09702427
• CID: 1206761
• PubChem ID: 44118771
• Update Time: 2025-11-02

2-(Aminomethyl)thieno3,2-bthiophene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(thieno[3,2-b]thiophen-2-yl)methanamine Hydrochloride (1:1)
• AKOS026675617
• 1-{THIENO[3,2-B]THIOPHEN-2-YL}METHANAMINE HYDROCHLORIDE
• thieno[3,2-b]thiophen-2-ylmethanamine hydrochloride
• EN300-7422569
• {thieno[3,2-b]thiophen-2-yl}methanamine hydrochloride
• 2-(Aminomethyl)thieno[3,2-b]thiophene hydrochloride
• XWB69935
• thieno[3,2-b]thiophen-2-ylmethanaminehydrochloride
• Z2895181498
• 1172699-35-2
• PS-8092
• MFCD09702427
• thieno[3,2-b]thiophen-5-ylmethanamine;hydrochloride
• CS-0217402
• 2-(Aminomethyl)thieno3,2-bthiophene hydrochloride

• MDL： MFCD09702427
• Inchi： 1S/C7H7NS2.ClH/c8-4-5-3-7-6(10-5)1-2-9-7;/h1-3H,4,8H2;1H
• InChI Key： KUQIZHGWYJUOOG-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CSC=2C=C1CN

Computed Properties

• Exact Mass: 204.9786693g/mol
• Monoisotopic Mass: 204.9786693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on 2-(Aminomethyl)thieno3,2-bthiophene hydrochloride

Comprehensive Guide to 2-(Aminomethyl)thieno[3,2-b]thiophene hydrochloride (CAS No. 1172699-35-2)

2-(Aminomethyl)thieno[3,2-b]thiophene hydrochloride (CAS No. 1172699-35-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound features a thieno[3,2-b]thiophene core, which is known for its unique electronic properties, making it valuable in the development of advanced materials and bioactive molecules. The aminomethyl functional group further enhances its versatility, allowing for diverse chemical modifications.

The compound's molecular structure combines a thiophene ring system with an amine group, which contributes to its solubility and reactivity. Researchers are particularly interested in its potential applications in organic electronics, such as organic field-effect transistors (OFETs) and photovoltaic devices, due to its excellent charge transport properties. Additionally, its hydrochloride salt form improves stability, making it easier to handle in laboratory settings.

In recent years, the demand for 2-(Aminomethyl)thieno[3,2-b]thiophene hydrochloride has increased due to its role in the synthesis of novel pharmaceutical intermediates. Its structural features make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are exploring its potential as a building block for neurologically active compounds, addressing conditions such as neurodegenerative diseases and mood disorders.

From a synthetic chemistry perspective, CAS No. 1172699-35-2 is often utilized in cross-coupling reactions and amide bond formations, which are critical steps in the construction of complex molecules. Its compatibility with various catalysts and reagents makes it a preferred choice for medicinal chemistry applications. Furthermore, its thienothiophene scaffold is being investigated for its role in conjugated polymers, which are essential for flexible electronics and energy storage solutions.

The growing interest in sustainable chemistry has also highlighted the importance of 2-(Aminomethyl)thieno[3,2-b]thiophene hydrochloride. Researchers are exploring eco-friendly synthesis routes to minimize environmental impact while maintaining high yields. This aligns with global trends toward green chemistry and the reduction of hazardous waste in chemical manufacturing.

In the context of material science, this compound is being studied for its potential in optoelectronic devices. Its ability to form stable thin films and its tunable electronic properties make it suitable for applications in light-emitting diodes (LEDs) and sensors. The integration of thieno[3,2-b]thiophene derivatives into next-generation materials is a hot topic in academic and industrial research.

For those sourcing 2-(Aminomethyl)thieno[3,2-b]thiophene hydrochloride, quality and purity are critical factors. Reputable suppliers ensure that the compound meets stringent analytical standards, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) validation. Researchers and manufacturers should prioritize suppliers with transparent documentation and batch-specific certificates of analysis.

In summary, CAS No. 1172699-35-2 represents a versatile and high-value compound with broad applications in pharmaceuticals, organic electronics, and advanced materials. Its unique structural features and reactivity profile continue to drive innovation across multiple scientific disciplines. As research progresses, this compound is expected to play an increasingly important role in cutting-edge technologies and therapeutic developments.